N-(3,5-dimethoxyphenyl)-2-methoxyacetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-methoxyacetamide
• InChI: InChI=1S/C11H15NO4/c1-14-7-11(13)12-8-4-9(15-2)6-10(5-8)16-3/h4-6H,7H2,1-3H3,(H,12,13)
• InChI Key: BQBUQZFYWONQJL-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC(=CC(=C1)OC)OC
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-methoxyacetamide, commonly known as DMAA, is a synthetic compound that has gained popularity in the scientific research community due to its potential as a psychoactive substance. DMAA is a member of the phenethylamine family and has a similar chemical structure to amphetamines.

Mechanism of Action

The exact mechanism of action of DMAA is not fully understood, but it is believed to act as a monoamine releasing agent. It is thought to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased energy, focus, and mood.
Biochemical and Physiological Effects
DMAA has been shown to have stimulant effects on the central nervous system. It can increase heart rate, blood pressure, and respiration. It has also been shown to increase the release of glucose from the liver, which can lead to increased energy levels. DMAA has been studied for its potential as a weight loss supplement, but its effectiveness in this regard is not fully understood.

Advantages and Limitations for Lab Experiments

DMAA has several advantages for use in scientific research. It is a synthetic compound that can be easily synthesized in a lab setting. It has also been shown to have stimulant properties, which can be useful for studying the effects of psychoactive substances on behavior. However, DMAA also has limitations. It is a relatively new compound, and its long-term effects on the body are not fully understood. Additionally, its legal status in many countries is unclear, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on DMAA. One area of interest is its potential as a weight loss supplement. More studies are needed to determine its effectiveness in this regard and to understand its mechanism of action. Additionally, DMAA could be studied for its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and other cognitive disorders. Further research is also needed to understand the long-term effects of DMAA on the body and its potential for abuse.
Conclusion
In conclusion, DMAA is a synthetic compound with potential as a psychoactive substance. It has been studied for its effects on the central nervous system and has been used as a pre-workout supplement in the fitness industry. DMAA has several advantages for use in scientific research, but it also has limitations, and its long-term effects on the body are not fully understood. Future research on DMAA could lead to a better understanding of its potential as a weight loss supplement, treatment for cognitive disorders, and its long-term effects on the body.

Synthesis Methods

DMAA can be synthesized through a multi-step process that involves the reaction of 3,5-dimethoxybenzaldehyde with nitroethane to form 3,5-dimethoxyphenyl-2-nitropropene. The nitropropene is then reduced to 3,5-dimethoxyphenyl-2-nitropropane, which is subsequently reacted with methylamine to form DMAA. The final product is purified through recrystallization.

Scientific Research Applications

DMAA has been studied for its potential as a psychoactive substance and its effects on the central nervous system. It has been shown to have stimulant properties and has been used as a pre-workout supplement in the fitness industry. In scientific research, DMAA has been used as a tool to study the effects of psychoactive substances on the brain and behavior.